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Compound of Interest

Compound Name: 2-Nitro-P-phenylenediamine

Cat. No.: B147321 Get Quote

Essential Guide to Handling 2-Nitro-p-
phenylenediamine
This document provides immediate safety, operational, and disposal protocols for the handling

of 2-Nitro-p-phenylenediamine (CAS No. 5307-14-2) in a laboratory setting. The following

procedures are designed to ensure the safety of researchers, scientists, and drug development

professionals by minimizing exposure and environmental impact.

Hazard Identification and Key Properties
2-Nitro-p-phenylenediamine is a black powder or crystalline solid used as an intermediate in

hair dyes.[1][2] It is classified as a skin sensitizer and may cause an allergic skin reaction.[3][4]

The compound may be harmful if ingested or inhaled and can cause irritation.[2][5] When

heated to decomposition, it emits toxic fumes of nitrogen oxides (NOx), carbon monoxide (CO),

and carbon dioxide (CO2).[2][6]

Quantitative Data Summary

The physical and chemical properties of 2-Nitro-p-phenylenediamine are summarized below.
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Property Value Source

Molecular Formula C₆H₇N₃O₂ PubChem

Molecular Weight 153.14 g/mol PubChem[1]

Melting Point 134 - 140 °C / 273.2 - 284 °F Safety Data Sheet[6]

Appearance

Almost black needles with

dark-green luster or black

powder

NOAA[2], Safety Data Sheet[6]

Solubility in Water < 1 mg/mL at 72°F NOAA[2]

Note: Occupational exposure limits for the closely related compound p-Phenylenediamine are

provided for reference, as specific limits for 2-Nitro-p-phenylenediamine were not identified in

the provided search results.

Organization
Exposure Limit (p-
Phenylenediamine)

Details

OSHA 0.1 mg/m³
8-hour time-weighted average

(PEL)[7]

NIOSH 0.1 mg/m³
10-hour time-weighted

average (REL)[7]

ACGIH 0.1 mg/m³
8-hour time-weighted average

(TLV)[7]

Personal Protective Equipment (PPE) and
Engineering Controls
To minimize exposure, a combination of engineering controls and personal protective

equipment is mandatory.

Engineering Controls: All handling of 2-Nitro-p-phenylenediamine powder should occur in a

well-ventilated area, preferably within a certified chemical fume hood.[5][8] A safety shower

and eye bath must be readily accessible.[5]
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Eye and Face Protection: Chemical safety goggles that comply with OSHA regulations in 29

CFR 1910.133 or European Standard EN166 are required.[6] For tasks with a higher risk of

splashing, a face shield should be worn in addition to goggles.[9]

Skin and Body Protection:

Gloves: Compatible, chemical-resistant gloves (e.g., Nitrile) must be worn.[3][9] Always

inspect gloves for tears before use and wash hands thoroughly after removal.

Protective Clothing: A lab coat is required.[8] For larger quantities or tasks with significant

dust generation, chemical-resistant coveralls should be used to provide full body

coverage.[9][10] Contaminated work clothing should not be allowed out of the workplace.

[3]

Respiratory Protection: If engineering controls are insufficient to maintain exposure below

limits or if irritation is experienced, a NIOSH/MSHA-approved particulate filter respirator

should be used.[3][6] Follow OSHA respirator regulations found in 29 CFR 1910.134 or

European Standard EN 149.[6]

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational workflow is critical for safety.

Preparation:

Obtain and read the Safety Data Sheet (SDS) for 2-Nitro-p-phenylenediamine before

use.[6]

Ensure the chemical fume hood is functioning correctly.

Assemble all necessary equipment and PPE.

Designate a specific area within the fume hood for the procedure.

Handling:

Wear all required PPE as specified in Section 2.
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Perform all manipulations, including weighing and transferring, within the chemical fume

hood to avoid dust formation and inhalation.[3][6]

Keep the container tightly closed when not in use.[5][6]

Avoid contact with skin and eyes.[3]

Post-Handling:

Decontaminate all surfaces and equipment after use.

Carefully remove PPE, avoiding self-contamination.

Dispose of contaminated disposable items as hazardous waste (see Section 5).

Wash hands and any exposed skin thoroughly with soap and water.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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